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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014 Get Quote

Essential Safety and Logistics for Handling 2-
Chlorohexadecane
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Chlorohexadecane. The following procedural guidance is designed to ensure

the safety of researchers, scientists, and drug development professionals.

Operational and Disposal Plan
Proper handling and disposal of 2-Chlorohexadecane are critical to laboratory safety. This plan

outlines the necessary personal protective equipment (PPE), handling procedures, and

disposal protocols.

1. Personal Protective Equipment (PPE)

Due to the nature of chlorinated hydrocarbons, a comprehensive approach to personal

protection is required. The following PPE must be worn when handling 2-Chlorohexadecane[1]:

Hand Protection: Wear appropriate chemical-resistant gloves. It is crucial to inspect gloves

before use and to follow the manufacturer's instructions regarding permeability and

breakthrough time[2][3]. Double gloving (inner and outer chemical-resistant gloves) can

provide additional protection[4][5].
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Eye and Face Protection: Use chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166[6].

Skin and Body Protection: Wear a lab coat, coveralls, or a chemical-resistant suit to prevent

skin exposure[3][4][6]. Do not allow clothing wet with the material to remain in contact with

the skin[1].

Respiratory Protection: Use in a well-ventilated area[1]. For situations where ventilation is

inadequate or there is a risk of inhalation, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and acid gases should be used[4][7]. In case of a large spill or

emergency, a self-contained breathing apparatus (SCBA) may be necessary[2][4][5].

2. Handling and Storage

Handling: Avoid all personal contact, including inhalation of vapors or mists[1]. Do not eat,

drink, or smoke in areas where the chemical is handled[1]. Ensure adequate ventilation[3][6].

Wash hands thoroughly after handling.

Storage: Keep containers securely sealed in a dry, cool, and well-ventilated place[1][3]. Store

away from incompatible materials such as strong oxidizing agents and strong bases[6]. Do

not use aluminum or galvanized containers[1].

3. Spill Response Protocol

In the event of a spill, follow these steps:

Evacuate: Immediately alert people in the area and evacuate the immediate vicinity[8].

Ventilate: Increase ventilation in the area, if safe to do so.

Assess: Determine the extent of the spill. If the spill is large or you are not trained to handle

it, call for emergency assistance[8].

PPE: Don the appropriate personal protective equipment as outlined above.
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Contain: Confine the spill using an inert absorbent material like sand, earth, or vermiculite[1]

[6].

Absorb: Soak up the spill with the absorbent material[6].

Collect: Carefully collect the absorbed material and place it into a suitable, closed, and

labeled container for disposal[6].

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the contaminated materials as hazardous waste.

4. Disposal Plan

Waste Characterization: 2-Chlorohexadecane is a chlorinated hydrocarbon. Waste

containing this chemical is often considered hazardous due to its persistence and potential

environmental impact[9].

Containerization: All waste, including the chemical itself and any contaminated materials

(e.g., absorbent materials, gloves, clothing), must be collected in properly labeled, sealed

containers.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not dispose of it in the regular trash

or pour it down the drain[8]. Chlorinated hydrocarbons may be destroyed in a cement kiln or

by other high-temperature incineration methods[10].

Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for 1-Chlorohexadecane, an isomer of 2-

Chlorohexadecane, which provides a useful reference for handling and storage.
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Property Value Source

Molecular Formula C₁₆H₃₃Cl [11]

Molecular Weight 260.89 g/mol

Physical State Liquid [6]

Appearance Colorless [6]

Melting Point 8 - 14 °C / 46.4 - 57.2 °F [6]

Boiling Point 322 °C / 611.6 °F [6]

Flash Point 136 °C / 276.8 °F [6]

Density 0.860 - 0.865 g/mL at 25 °C [6]

Autoignition Temp. 220 °C / 428 °F [6]

Emergency Procedures for Exposure
Immediate action is critical in the event of an exposure.

Experimental Protocol: First Aid for Chemical Exposure

Skin Contact:

Objective: To decontaminate the skin and prevent absorption.

Methodology: Immediately remove all contaminated clothing, shoes, and jewelry[8][12].

Wash the affected skin area with soap and plenty of water for at least 15 minutes[6][12]

[13]. If skin irritation occurs or persists, seek medical attention[13][14].

Eye Contact:

Objective: To flush the chemical from the eyes and prevent damage.

Methodology: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing[6][8][12][15]. Remove contact lenses if
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present and easy to do so[12]. Seek immediate medical attention regardless of

severity[12].

Inhalation:

Objective: To remove the individual from the contaminated area and provide fresh air.

Methodology: Move the exposed person to fresh air at once[12][13]. If breathing has

stopped or is difficult, provide artificial respiration or oxygen, if properly trained[13]. Seek

medical attention if symptoms such as headache, dizziness, or irritation persist[6][12].

Ingestion:

Objective: To dilute the chemical and seek immediate medical help.

Methodology: Do NOT induce vomiting, as there is a risk of aspiration into the lungs which

can be fatal[14][16]. If the person is conscious, rinse their mouth with water and have them

drink as much water as they comfortably can[1]. Call a physician or poison control center

immediately.

Workflow Visualization
The following diagram illustrates the logical workflow for responding to a chemical spill of 2-

Chlorohexadecane.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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